4-(4-Hydroxypentyl)-4-methylmorpholin-4-ium iodide

• CAS No.: 61025-51-2
• Molecular Formula: C10H22INO2
• Molecular Weight: 315.19 g/mol
• IUPAC Name: 5-(4-methylmorpholin-4-ium-4-yl)pentan-2-ol;iodide
• InChI: InChI=1S/C10H22NO2.HI/c1-10(12)4-3-5-11(2)6-8-13-9-7-11;/h10,12H,3-9H2,1-2H3;1H/q+1;/p-1
• InChI Key: MQMGYNMLSDWRBC-UHFFFAOYSA-M
• Canonical SMILES: CC(CCC[N+]1(CCOCC1)C)O.[I-]

Description

4-(4-Hydroxypentyl)-4-methylmorpholin-4-ium iodide is a quaternary ammonium compound with a morpholine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-Hydroxypentyl)-4-methylmorpholin-4-ium iodide typically involves the reaction of 4-methylmorpholine with 4-bromopentanol in the presence of a base, followed by quaternization with methyl iodide. The reaction conditions often include:

Solvent: Commonly used solvents include acetonitrile or ethanol.

Temperature: The reaction is usually carried out at room temperature or slightly elevated temperatures.

Base: Bases such as sodium hydroxide or potassium carbonate are used to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure consistent product quality and yield. The use of automated systems for reagent addition and temperature control can enhance